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Compound of Interest

Compound Name: D-arabinose-13C-2

Cat. No.: B12396930 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds like D-arabinose-13C-2 is paramount for laboratory safety and

experimental integrity. This guide provides a comprehensive overview of the necessary

personal protective equipment (PPE), operational procedures, and disposal plans.

Physical and Chemical Properties
A summary of the key physical and chemical properties of D-arabinose is provided in the table

below. While this data primarily pertains to the unlabeled compound, it offers valuable insight

for handling its isotopically labeled counterpart.
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Property Value Source

Appearance
White to almost white

crystalline powder
[1][2]

Odor Odorless [1][3]

Molecular Formula C₅H₁₀O₅ [2][4]

Molecular Weight 150.13 g/mol [2][4]

Melting Point 152 - 165 °C [1][3]

Solubility
Soluble in water and glycerol;

Insoluble in alcohol or ether
[1]

Stability
Stable under normal

temperatures and pressures
[3]

Incompatibilities Strong oxidizing agents [1][3]

Personal Protective Equipment (PPE)
When handling D-arabinose-13C-2, a comprehensive approach to personal protection is

essential. The following table outlines the recommended PPE.
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Body Part Recommended Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US)[5].

Skin

Laboratory coat, long pants,

and closed-toe shoes.

Fire/flame resistant and

impervious clothing should be

worn.

General laboratory practice[6].

Hands
Chemical-resistant gloves

(e.g., nitrile).

Remove and wash hands

immediately after contact with

the chemical[7].

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced. Use in

a well-ventilated area is

crucial.

Follows OSHA 29 CFR

1910.134 and ANSI Z88.2 or

European Standard EN 149[3].

Operational and Disposal Plans
A systematic workflow for handling and disposing of D-arabinose-13C-2 ensures minimal risk

and compliance with safety regulations.

Handling and Storage Workflow
The following diagram illustrates the key steps for the safe handling and storage of D-
arabinose-13C-2.
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Workflow for Handling and Storage of D-arabinose-13C-2
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Handling and Storage Workflow
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Step-by-Step Handling Procedures
Preparation: Before handling the compound, ensure you are in a well-ventilated area,

preferably within a fume hood. Don all required personal protective equipment.

Handling:

Minimize dust generation and accumulation[3].

Avoid contact with eyes, skin, and clothing[3].

Avoid ingestion and inhalation[3].

Storage: Store the compound at room temperature in a dry, well-ventilated place, away from

light and moisture. Keep the container tightly closed[8].

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation[5].

Vacuum or sweep up the material and place it into a suitable, closed container for

disposal[3].

Prevent further leakage or spillage if it is safe to do so[5]. Do not let the chemical enter

drains[3][5].

Disposal Plan
Proper disposal of D-arabinose-13C-2 and any contaminated materials is critical.

Waste Characterization: Although D-arabinose is generally considered non-hazardous, the

introduction of the ¹³C isotope does not alter its chemical reactivity in a way that would
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typically reclassify it as hazardous waste. However, institutional policies for isotopically

labeled compounds must be followed.

Disposal Method:

Offer surplus and non-recyclable solutions to a licensed disposal company[8].

Dispose of the material in a manner consistent with federal, state, and local regulations[3].

Contaminated packaging should be handled in the same way as the substance itself[9].

The following diagram outlines the decision-making process for the disposal of D-arabinose-
13C-2 waste.
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Disposal Plan for D-arabinose-13C-2 Waste
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Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12396930?utm_src=pdf-body-img
https://www.benchchem.com/product/b12396930?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. d(-)-Arabinose SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

2. chemimpex.com [chemimpex.com]

3. uprm.edu [uprm.edu]

4. Arabinose - Wikipedia [en.wikipedia.org]

5. echemi.com [echemi.com]

6. sethnewsome.org [sethnewsome.org]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. isotope.com [isotope.com]

9. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-arabinose-13C-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396930#personal-protective-equipment-for-
handling-d-arabinose-13c-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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